Cas no 1696929-96-0 ((1-(cyclopropylmethyl)-1H-imidazol-4-yl)methanol)

• Product Name: (1-(cyclopropylmethyl)-1H-imidazol-4-yl)methanol
• CAS No: 1696929-96-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5580068
• Update Time: 2025-07-21

(1-(cyclopropylmethyl)-1H-imidazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanol, 1-(cyclopropylmethyl)-
• (1-(Cyclopropylmethyl)-1h-imidazol-4-yl)methanol
• (1-(cyclopropylmethyl)-1H-imidazol-4-yl)methanol

• Inchi： 1S/C8H12N2O/c11-5-8-4-10(6-9-8)3-7-1-2-7/h4,6-7,11H,1-3,5H2
• InChI Key： JVVSMVLSJMOMBY-UHFFFAOYSA-N
• SMILES： C1N(CC2CC2)C=C(CO)N=1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 366.5±17.0 °C(Predicted)
• pka: 13?+-.0.10(Predicted)

Additional information on (1-(cyclopropylmethyl)-1H-imidazol-4-yl)methanol

Recent Advances in the Study of (1-(cyclopropylmethyl)-1H-imidazol-4-yl)methanol (CAS: 1696929-96-0)

The compound (1-(cyclopropylmethyl)-1H-imidazol-4-yl)methanol (CAS: 1696929-96-0) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole core and cyclopropylmethyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for (1-(cyclopropylmethyl)-1H-imidazol-4-yl)methanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. This advancement is critical for further pharmacological evaluations and potential industrial applications. The study also highlighted the compound's stability under various physiological conditions, making it a viable candidate for oral administration.

Pharmacologically, (1-(cyclopropylmethyl)-1H-imidazol-4-yl)methanol has been investigated for its interaction with specific biological targets. Preliminary in vitro studies suggest that the compound exhibits moderate affinity for certain G-protein coupled receptors (GPCRs), which are implicated in a range of diseases, including neurological disorders and cancer. These findings were corroborated by molecular docking simulations, which indicated that the cyclopropylmethyl group plays a crucial role in binding interactions.

In addition to its receptor-binding properties, recent research has explored the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that (1-(cyclopropylmethyl)-1H-imidazol-4-yl)methanol significantly reduced pro-inflammatory cytokine production in macrophage cell lines. The study proposed that the compound's mechanism of action involves the inhibition of NF-κB signaling pathways, a common target for anti-inflammatory drugs.

Despite these promising results, challenges remain in the development of (1-(cyclopropylmethyl)-1H-imidazol-4-yl)methanol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatile chemical structure provides ample opportunities for derivatization and optimization, which could lead to improved pharmacological profiles.

In conclusion, (1-(cyclopropylmethyl)-1H-imidazol-4-yl)methanol (CAS: 1696929-96-0) represents a promising candidate for further drug development. Its unique chemical properties and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on elucidating its full therapeutic potential and addressing the current limitations to pave the way for clinical applications.